Cas no 860011-60-5 (2-Amino-1H-imidazole-4-carboxylic Acid)

2-Amino-1H-imidazole-4-carboxylic Acid is a heterocyclic compound featuring both amino and carboxylic acid functional groups on an imidazole core. This structure makes it a versatile intermediate in organic synthesis, particularly for the preparation of pharmaceuticals, agrochemicals, and biologically active molecules. Its imidazole ring contributes to metal coordination properties, while the carboxylic acid and amino groups enable further derivatization. The compound is valued for its role in constructing complex heterocyclic frameworks and its potential in medicinal chemistry, including the development of enzyme inhibitors and receptor modulators. High purity grades are available to ensure consistency in research and industrial applications.

2-Amino-1H-imidazole-4-carboxylic Acid structure

860011-60-5 structure

Product Name:2-Amino-1H-imidazole-4-carboxylic Acid

CAS No:860011-60-5

MF:C₄H₅N₃O₂

MW:127.101400136948

MDL:MFCD08668249

CID:718116

PubChem ID:541782

Update Time:2025-10-07

2-Amino-1H-imidazole-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

- 2-Amino-1H-imidazole-5-carboxylic acid
- 1H-Imidazole-5-carboxylicacid, 2-amino-
- 2-Amino-1H-imidazole-4-carboxylic acid
- 1H-Imidazole-4-carboxylic acid, 2-amino- (9CI)
- 2-Amino-1H-imidazole-5-carboxylic acid (ACI)
- aminoimidazole-5-carboxylic
- 2-Aminoimidazole-4-carboxylic Acid
- DTXSID30337316
- SY027829
- MFCD08668249
- carboxy-aminoimidazole
- 860011-60-5
- AS-47587
- YTYZMZQDGZMTJM-UHFFFAOYSA-N
- EN300-3067723
- F14481
- Imidazole-5-carboxylic acid, 2-amino-
- AKOS006288035
- SCHEMBL17631458
- DA-18121
- SCHEMBL614787
- 2-Amino-1H-imidazole-5-carboxylic acid #
- 2-Amino-1H-imidazole-4-carboxylic Acid
- MDL： MFCD08668249
- Inchi： 1S/C4H5N3O2/c5-4-6-1-2(7-4)3(8)9/h1H,(H,8,9)(H3,5,6,7)
- InChI Key： YTYZMZQDGZMTJM-UHFFFAOYSA-N
- SMILES： O=C(C1NC(N)=NC=1)O

Computed Properties

Exact Mass: 127.038
Monoisotopic Mass: 127.038
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 127
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 92A^2
XLogP3: -0.4

Experimental Properties

Density: 1.677
Boiling Point: 533.9°C at 760 mmHg
Flash Point: 276.7°C
Refractive Index: 1.72

2-Amino-1H-imidazole-4-carboxylic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A069003503-1g	2-Amino-1H-imidazole-5-carboxylic acid	860011-60-5	95%	1g	$765.90	2023-08-31
Chemenu	CM187287-1g	2-Amino-1H-imidazole-5-carboxylic acid	860011-60-5	95+%	1g	$1219	2021-08-05
Apollo Scientific	OR470799-1g	2-Aminoimidazole-4-carboxylic acid	860011-60-5		1g	£910.00	2023-09-02
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	A31770-250mg	2-Aminoimidazole-4-carboxylic acid	860011-60-5	98%	250mg	¥3759.0	2023-09-09
abcr	AB463789-250 mg	2-Amino-1H-imidazole-4-carboxylic acid; .	860011-60-5		250mg	€528.00	2023-04-21
Fluorochem	223108-250mg	2-Amino-1H-imidazole-4-carboxylic acid	860011-60-5	95%	250mg	￡312.00	2022-02-28
Fluorochem	223108-1g	2-Amino-1H-imidazole-4-carboxylic acid	860011-60-5	95%	1g	￡741.00	2022-02-28
Chemenu	CM187287-250mg	2-Amino-1H-imidazole-5-carboxylic acid	860011-60-5	95%+	250mg	$***	2023-05-29
Chemenu	CM187287-1g	2-Amino-1H-imidazole-5-carboxylic acid	860011-60-5	95%+	1g	$***	2023-05-29
abcr	AB463789-1 g	2-Amino-1H-imidazole-4-carboxylic acid; .	860011-60-5		1g	€689.00	2023-04-21

2-Amino-1H-imidazole-4-carboxylic Acid Production Method

Production Method 1

149520-94-5

860011-60-5

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Tetrahydrofuran , Water ; 17 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; neutralized, rt

Reference

New geldanamycin derivatives with anti Hsp properties by mutasynthesis

Hermane, Jekaterina; Eichner, Simone; Mancuso, Lena; Schroeder, Benjamin; Sasse, Florenz; et al, Organic & Biomolecular Chemistry, 2019, 17(21), 5269-5278